Cas no 1807272-00-9 (Benzene, 2-chloro-3-fluoro-4-methyl-1-(methylthio)-)

• Product Name: Benzene, 2-chloro-3-fluoro-4-methyl-1-(methylthio)-
• CAS No: 1807272-00-9
• MF: C₈H₈ClFS
• MW: 190.67
• CID: 5076300
• Update Time: 2025-05-23

Benzene, 2-chloro-3-fluoro-4-methyl-1-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-3-fluoro-4-methyl-1-(methylthio)-
• (2-Chloro-3-fluoro-4-methylphenyl)(methyl)sulfane

• Inchi： 1S/C8H8ClFS/c1-5-3-4-6(11-2)7(9)8(5)10/h3-4H,1-2H3
• InChI Key： RFKSYZPQAJAQNS-UHFFFAOYSA-N
• SMILES： C1(C(Cl)=C(SC)C=CC=1C)F

Additional information on Benzene, 2-chloro-3-fluoro-4-methyl-1-(methylthio)-

Comprehensive Analysis of Benzene, 2-chloro-3-fluoro-4-methyl-1-(methylthio)- (CAS No. 1807272-00-9)

Benzene, 2-chloro-3-fluoro-4-methyl-1-(methylthio)- (CAS No. 1807272-00-9) is a specialized aromatic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound belongs to the class of halogenated benzene derivatives, which are widely studied for their versatility in organic synthesis and material science. The presence of multiple functional groups, including chloro, fluoro, methyl, and methylthio substituents, makes it a valuable intermediate for researchers exploring novel chemical pathways.

One of the most frequently asked questions about Benzene, 2-chloro-3-fluoro-4-methyl-1-(methylthio)- is its role in pharmaceutical research. Recent trends in drug discovery highlight the importance of fluorinated compounds, as they often exhibit enhanced bioavailability and metabolic stability. The incorporation of both chloro and fluoro groups in this molecule suggests potential applications in the development of targeted therapies or bioactive molecules. Researchers are particularly interested in how these substituents influence the compound's interaction with biological systems.

Another area of interest is the compound's utility in agrochemical formulations. With the growing demand for sustainable farming solutions, halogenated benzene derivatives like this one are being investigated for their potential as pesticide intermediates or herbicide precursors. The methylthio group, in particular, has been linked to improved efficacy in certain crop protection agents, making this compound a subject of ongoing agricultural research.

From a materials science perspective, Benzene, 2-chloro-3-fluoro-4-methyl-1-(methylthio)- offers intriguing possibilities for the development of advanced polymers and specialty chemicals. The combination of electron-withdrawing (chloro, fluoro) and electron-donating (methyl, methylthio) groups creates unique electronic properties that could be exploited in organic electronics or catalysis. Recent studies have shown similar compounds to be effective in liquid crystal displays and semiconductor materials.

The synthesis and characterization of CAS No. 1807272-00-9 present interesting challenges for organic chemists. Modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for verifying the structure and purity of this compound. Many researchers are actively investigating optimized synthetic routes to improve yield and reduce environmental impact, aligning with the current focus on green chemistry principles.

Environmental and safety considerations are paramount when working with halogenated aromatic compounds. While Benzene, 2-chloro-3-fluoro-4-methyl-1-(methylthio)- shows promise in various applications, proper handling procedures and waste management protocols must be followed. The scientific community continues to explore biodegradation pathways and environmental fate studies for such compounds to ensure sustainable use.

Looking ahead, the future research directions for CAS No. 1807272-00-9 may include computational modeling to predict its behavior in different systems, exploration of its potential in medicinal chemistry, and development of novel applications in material engineering. As analytical techniques become more sophisticated and synthetic methods more efficient, we can expect to see expanded utilization of this interesting compound across multiple scientific disciplines.